3-Isopropyl-1-methylpiperidin-4-amine dihydrochloride

• IUPAC Name: 1-methyl-3-propan-2-ylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C9H20N2.2ClH/c1-7(2)8-6-11(3)5-4-9(8)10;;/h7-9H,4-6,10H2,1-3H3;2*1H
• InChI Key: KVCYVLBQUWERNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC1N)C.Cl.Cl
• Molecular Formula: C9H22Cl2N2
• Molecular Weight: 229.19 g/mol

Description

3-Isopropyl-1-methylpiperidin-4-amine dihydrochloride is a chemical compound with the CAS Number: 2061980-11-6. It has a molecular weight of 229.19. The compound is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More detailed physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Amino-1,2,4-Triazoles in Organic Synthesis

Amino-1,2,4-triazoles serve as raw materials for fine organic synthesis, used in agriculture, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their versatility highlights the potential utility of related compounds, like 3-Isopropyl-1-methylpiperidin-4-amine dihydrochloride, in similar applications (Nazarov et al., 2021).

Advanced Oxidation Processes

Advanced oxidation processes (AOPs) effectively degrade nitrogen-containing compounds, including amines and azo dyes, which are recalcitrant and toxic. AOPs' ability to mineralize such compounds suggests that related amines, potentially including 3-Isopropyl-1-methylpiperidin-4-amine dihydrochloride, could be subjects or facilitators in environmental remediation efforts (Bhat & Gogate, 2021).

Polymeric Supports and Biomedical Applications

Isonitrile-functionalized polymers for covalent fixation of biologically active molecules underscore the importance of functional groups in biomedical applications. This suggests that functionalized amines like 3-Isopropyl-1-methylpiperidin-4-amine dihydrochloride could be valuable in creating novel biocompatible materials (Goldstein, 1981).

Spiropiperidines in Drug Discovery

The increasing interest in spiropiperidines in drug discovery, for their three-dimensional chemical space exploration, hints at the potential for compounds like 3-Isopropyl-1-methylpiperidin-4-amine dihydrochloride to be explored in similar contexts. Their structural features could make them candidates for novel therapeutics (Griggs et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).